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Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Dimethyl pimelate-d4, a deuterated
stable isotope-labeled internal standard crucial for quantitative analysis in various research and
development settings.

Core Concepts and Applications

Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate.[1] Stable isotope-
labeled compounds are essential tools in analytical chemistry, particularly for mass
spectrometry-based quantification.[2][3][4] In these applications, a known quantity of the
labeled compound, such as Dimethyl pimelate-d4, is added to a sample at an early stage of
preparation. This “internal standard" experiences the same sample processing variations (e.g.,
extraction, derivatization, and analysis) as the unlabeled analyte of interest. By measuring the
ratio of the analyte to the internal standard, precise and accurate quantification can be
achieved, as this ratio remains constant even if sample loss occurs during preparation.[2]

The primary application of Dimethyl pimelate-d4 is as an internal standard for the
guantification of Dimethyl pimelate and related dicarboxylic acid esters in complex matrices
such as biological fluids, tissues, and environmental samples. Its use has been noted in the
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analysis of phthalates, sebacates, and polyadipates after transesterification.[5] Deuterated
standards are particularly valuable in pharmacokinetic and metabolism studies to trace the fate
of the unlabeled compound.[1][2]

Physicochemical and Safety Data

Quantitative data for Dimethyl pimelate-d4 and its unlabeled counterpart are summarized in
the tables below for easy comparison.

Table 1: Physicochemical Properties of Dimethyl Pimelate-d4

Property Value Source
CAS Number 120811-82-7 [1]
Molecular Formula CoH12D404 [1]
Molecular Weight 192.25 g/mol [1]
Exact Mass 192.129 [1]

Typically exists as a solid at
Appearance [1]
room temperature

Density 1.0+ 0.1 g/cm3 [1]
Boiling Point 250.3 £ 0.0 °C at 760 mmHg [1]
Flash Point 105.4 +16.9 °C [1]
Vapor Pressure 0.0 £ 0.5 mmHg at 25°C [1]
Refractive Index 1.427 [1]

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C
Storage [1]

for 6 months; -20°C for 1

month.

Table 2: Physicochemical Properties of Dimethyl Pimelate (Unlabeled)
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Property Value Source
CAS Number 1732-08-7 [6]
Molecular Formula CoH1604 [6]
Molecular Weight 188.22 g/mol [6]
Appearance Clear, c.olo.rless to slightly 6171
yellow liquid

Density 1.041 g/mL at 25 °C [6][7]
Boiling Point 121-122 °C at 11 mmHg [61[7]
Flash Point >112 °C [7]

- Soluble in ethanol, benzene,
Solubility _ _ [6]
ether. Slightly soluble in water.

Safety Information (for unlabeled Dimethyl Pimelate):

Handling: Avoid contact with skin and eyes. Do not ingest. Wash thoroughly after handling.[7]

Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[7]

Incompatible Materials: Acids, bases, reducing agents, and oxidizing agents.[7]

Hazards: Not classified as a hazardous substance or mixture.[6]

Experimental Protocols

While a specific, published experimental protocol for Dimethyl pimelate-d4 was not found, a
general methodology for its use as an internal standard in a stable isotope dilution LC-MS/MS
analysis is provided below. This protocol is based on standard practices for the quantification of
fatty acid esters.

Objective: To quantify the concentration of Dimethyl pimelate in a biological sample (e.qg.,
plasma) using Dimethyl pimelate-d4 as an internal standard.

Materials:
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e Dimethyl pimelate-d4 (Internal Standard)

o Dimethyl pimelate (Analytical Standard for calibration curve)

» Biological sample (e.g., plasma)

 HPLC-grade solvents (e.g., methanol, acetonitrile, water)

e Formic acid or ammonium acetate (mobile phase modifier)

o Extraction solvent (e.g., ethyl acetate)

o \ortex mixer

o Centrifuge

» Nitrogen evaporator

e LC-MS/MS system with a C18 reverse-phase column

Procedure:

o Preparation of Standard Solutions:

o Prepare a stock solution of Dimethyl pimelate-d4 in a suitable solvent (e.g., methanol) at
a known concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by spiking known concentrations of unlabeled
Dimethyl pimelate into a blank matrix (a sample of the same biological fluid that is free of
the analyte).

o Sample Preparation:

o To a known volume of the biological sample (e.g., 100 uL of plasma), add a precise
volume of the Dimethyl pimelate-d4 internal standard stock solution.

o Perform a liquid-liquid extraction by adding an appropriate extraction solvent (e.g., 500 pL
of ethyl acetate).
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[e]

Vortex the mixture vigorously to ensure thorough mixing.

o

Centrifuge the sample to separate the organic and aqueous layers.

[¢]

Carefully transfer the organic layer to a clean tube.

[¢]

Evaporate the solvent to dryness under a gentle stream of nitrogen.

[e]

Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 pL of
the initial mobile phase composition).

LC-MS/MS Analysis:

[¢]

Set up the liquid chromatography system with a suitable C18 reverse-phase column.

[e]

Establish a gradient elution method using appropriate mobile phases (e.g., water with
0.1% formic acid and acetonitrile with 0.1% formic acid).

[e]

Configure the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode.

o

Determine the specific precursor-to-product ion transitions for both Dimethyl pimelate and
Dimethyl pimelate-d4.

o

Inject the prepared samples and calibration standards into the LC-MS/MS system.

Data Analysis:

o

Integrate the peak areas for the selected MRM transitions for both the analyte and the
internal standard in all samples and standards.

o Calculate the ratio of the analyte peak area to the internal standard peak area for each
sample and standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.

o Determine the concentration of Dimethyl pimelate in the unknown samples by interpolating
their peak area ratios from the calibration curve.
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Mandatory Visualizations

/Il Node Definitions Sample [label="Biological Sample\n(e.g., Plasma)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Spike [label="Spike with known amount of\nDimethyl pimelate-d4
(Internal Standard)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Liquid-Liquid
Extraction”, fillcolor="#FBBCO05", fontcolor="#202124"]; Evaporation [label="Evaporation to
Dryness", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reconstitution [label="Reconstitution
in\nMobile Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; LCMS [label="LC-MS/MS
Analysis\n(MRM Mode)", fillcolor="#202124", fontcolor="#FFFFFF"]; DataAnalysis [label="Data
Analysis:\nPeak Area Ratio vs. Concentration”, fillcolor="#5F6368", fontcolor="#FFFFFF"];
Quantification [label="Quantification of\nUnlabeled Analyte", shape=ellipse,
fillcolor="#FFFFFF", fontcolor="#202124", style="filled, dashed"];

I/l Edges Sample -> Spike; Spike -> Extraction; Extraction -> Evaporation; Evaporation ->
Reconstitution; Reconstitution -> LCMS; LCMS -> DataAnalysis; DataAnalysis ->
Quantification; }

Caption: General workflow for quantification using a stable isotope-labeled internal standard.

/l Nodes PimelicAcid [label="Pimelic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Methanol
[label="Methanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst [label="Acid
Catalyst\n(e.qg., p-toluenesulfonic acid)", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Reaction [label="Esterification Reaction\n(Reflux)", shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; Neutralization [label="Neutralization\n(e.g., Sodium
Carbonate)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Filtration &
Distillation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Dimethyl Pimelate",
fillcolor="#FFFFFF", fontcolor="#202124", style="filled,dashed"];

// Edges PimelicAcid -> Reaction; Methanol -> Reaction; Catalyst -> Reaction [label=" catalysis
"]; Reaction -> Neutralization; Neutralization -> Purification; Purification -> Product; }

Caption: Simplified synthesis pathway for unlabeled Dimethyl Pimelate via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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